Cas no 52262-37-0 (4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol)

4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol structure
52262-37-0 structure
Product Name:4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol
CAS No:52262-37-0
MF:C10H12BrNO3
MW:274.11118221283
CID:2830211
PubChem ID:71442127
Update Time:2025-04-21

4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • DTXSID80851032
    • 4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol
    • 52262-37-0
    • DTXCID20801773
    • Inchi: 1S/C10H12BrNO3/c1-5(2)7-4-8(11)6(3)9(10(7)13)12(14)15/h4-5,13H,1-3H3
    • InChI Key: QAMOGNHKCFWJAI-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=C(C(=C(C=1)C(C)C)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.00006Da
  • Monoisotopic Mass: 273.00006Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 66.1Ų
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